Cas no 20649-42-7 (trans-Ferulaldehyde)

• Product Name: trans-Ferulaldehyde
• CAS No: 20649-42-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 837659
• Update Time: 2025-04-19

trans-Ferulaldehyde Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Hydroxy-3-methoxyphenyl)acrylaldehyde
• Coniferaldehyde
• 3-methoxy-4-hydroxycinnamaldehyde
• 4-hydroxy-3-methoxycinnamaldehyde
• coniferylaldehyde
• [ "4-Hydroxy-3-methoxycinnamaldehyde" ]
• Ferulaldehyde
• 4-Hydroxy-3-methoxy-trans-cinnamaldehyde
• Coniferyl aldehyde
• trans-coniferyl aldehyde
• trans-Ferulaldehyde

• Inchi： 1S/C10H10O3/c1-13-10-7-8(3-2-6-11)4-5-9(10)12/h2-7,12H,1H3/b3-2-
• InChI Key： DKZBBWMURDFHNE-IHWYPQMZSA-N
• SMILES： COC1C(O)=CC=C(/C=C\C=O)C=1

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• XLogP3: 0.593

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 80-82 °C(lit.)
• Boiling Point: 175 °C5 mm Hg(lit.)
• Flash Point: 136.8±17.2 °C
• PSA: 46.53000
• LogP: 1.61290
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

trans-Ferulaldehyde Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ℃, better at -4 ℃

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